Cas no 867130-04-9 (2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid)

• Product Name: 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid
• CAS No: 867130-04-9
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1856307
• PubChem ID: 24727224
• Update Time: 2025-06-18

2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-OXO-4-(2,4,6-TRIMETHYLPHENYL)BUTYRIC ACID
• 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid
• LogP
• AKOS014633642
• MFCD09801845
• 867130-04-9
• 2,2-DIMETHYL-4-OXO-4-(2,4,6-TRIMETHYLPHENYL)BUTYRICACID
• DTXSID60645496
• DB-355061

• MDL： MFCD09801845
• Inchi： 1S/C15H20O3/c1-9-6-10(2)13(11(3)7-9)12(16)8-15(4,5)14(17)18/h6-7H,8H2,1-5H3,(H,17,18)
• InChI Key： ZDJUUERWIZTWNC-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=CC=1C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 410.2°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.526

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid

Introduction to 2,2-Dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic Acid (CAS No. 867130-04-9)

2,2-Dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid, also known by its CAS number 867130-04-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of carboxylic acids and is characterized by its complex molecular framework, which includes a ketone group and multiple methyl substituents.

The molecular formula of 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid is C₁₅H₂₀O₃, and it has a molecular weight of approximately 256.31 g/mol. The compound's structure features a butanoic acid backbone with a ketone group at the C-4 position and a 2,4,6-trimethylphenyl substituent attached to the same carbon. The presence of multiple methyl groups contributes to the compound's stability and solubility properties, making it an attractive candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid has been investigated for its potential as a lead compound in drug discovery. Recent studies have explored its biological activities and pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry reported that the compound exhibits significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. The antioxidant properties of this compound suggest its potential use as a protective agent against oxidative damage.

In addition to its biological activities, the chemical synthesis of 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid has been optimized to improve yield and purity. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the condensation of 2,4,6-trimethylbenzaldehyde with an appropriate ketone followed by oxidation to form the carboxylic acid. This synthetic approach not only ensures high purity but also allows for large-scale production, making it suitable for industrial applications.

The physical properties of 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 135°C to 137°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are important considerations when designing formulations for pharmaceutical applications.

Safety and toxicity studies have been conducted to evaluate the potential risks associated with handling and using 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid. Initial findings suggest that the compound is relatively non-toxic at low concentrations and does not exhibit significant mutagenic or carcinogenic properties. However, as with any chemical substance, appropriate safety measures should be taken during handling and storage to ensure user safety.

In conclusion, 2,2-dimethyl-4-oxo-4-(2,4,6-trimethylphenyl)butanoic acid (CAS No. 867130-04-9) is a versatile organic compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing novel treatments.